Cas no 1891935-74-2 (5-(2-Bromo-6-methoxyphenyl)-1,2-oxazol-3-amine)

• Product Name: 5-(2-Bromo-6-methoxyphenyl)-1,2-oxazol-3-amine
• CAS No: 1891935-74-2
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 5784519
• PubChem ID: 117425791
• Update Time: 2025-06-08

5-(2-Bromo-6-methoxyphenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1913952
• 1891935-74-2
• 5-(2-bromo-6-methoxyphenyl)-1,2-oxazol-3-amine
• SCHEMBL23292556
• 5-(2-Bromo-6-methoxyphenyl)-1,2-oxazol-3-amine

• Inchi： 1S/C10H9BrN2O2/c1-14-7-4-2-3-6(11)10(7)8-5-9(12)13-15-8/h2-5H,1H3,(H2,12,13)
• InChI Key： OGEHZWXPSRRXIK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C1=CC(N)=NO1)OC

Computed Properties

• Exact Mass: 267.98474g/mol
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.3Ų

Additional information on 5-(2-Bromo-6-methoxyphenyl)-1,2-oxazol-3-amine

Introduction to 5-(2-Bromo-6-methoxyphenyl)-1,2-oxazol-3-amine (CAS No. 1891935-74-2)

5-(2-Bromo-6-methoxyphenyl)-1,2-oxazol-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1891935-74-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities, making it a valuable scaffold for drug discovery and development.

The molecular structure of 5-(2-Bromo-6-methoxyphenyl)-1,2-oxazol-3-amine consists of a benzene ring substituted with a bromine atom at the 2-position and a methoxy group at the 6-position, linked to an oxazole ring via an amine functional group at the 3-position. This unique arrangement imparts distinct electronic and steric properties, which are crucial for its interaction with biological targets. The presence of both bromine and methoxy groups enhances its reactivity, allowing for further functionalization and diversification in synthetic chemistry.

In recent years, there has been a growing interest in oxazole derivatives as pharmacophores due to their broad spectrum of biological activities. Oxazoles are known for their role in antimicrobial, anti-inflammatory, and anticancer applications. The specific substitution pattern in 5-(2-Bromo-6-methoxyphenyl)-1,2-oxazol-3-amine positions it as a promising candidate for investigating novel therapeutic agents. Its ability to modulate enzyme activity and receptor binding makes it particularly relevant in the development of small-molecule drugs targeting neurological and metabolic disorders.

One of the most compelling aspects of 5-(2-Bromo-6-methoxyphenyl)-1,2-oxazol-3-amine is its potential in modulating inflammatory pathways. Recent studies have highlighted the importance of oxazole derivatives in inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory response. The bromine substituent at the 2-position of the benzene ring is particularly noteworthy, as it can enhance binding affinity to target proteins through halogen bonding interactions. This feature is increasingly recognized as a critical factor in drug design, contributing to improved efficacy and selectivity.

Furthermore, the methoxy group at the 6-position introduces hydrophilicity to the molecule, which can influence its solubility and bioavailability. This balance between hydrophobicity and hydrophilicity is essential for achieving optimal pharmacokinetic properties. In drug development, compounds with favorable solubility profiles tend to exhibit better absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles, thereby increasing their likelihood of success in clinical trials.

The synthesis of 5-(2-Bromo-6-methoxyphenyl)-1,2-oxazol-3-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The bromination step at the 2-position of the benzene ring is particularly critical and often requires careful optimization to avoid over-bromination or side reactions. Similarly, the introduction of the methoxy group via nucleophilic aromatic substitution or direct methylation methods must be carefully monitored to prevent unwanted byproducts.

In academic research, 5-(2-Bromo-6-methoxyphenyl)-1,2-oxazol-3-amine has been employed as a key intermediate in the synthesis of more complex molecules with potential therapeutic applications. Its versatility allows researchers to explore various structural modifications, enabling the development of libraries of derivatives with tailored biological activities. High-throughput screening (HTS) techniques have been utilized to evaluate these derivatives for their efficacy against a range of disease targets.

The pharmaceutical industry has also shown interest in 5-(2-Bromo-6-methoxyphenyl)-1,2-oxazol-3-amine due to its potential as an intermediate in large-scale production processes. The availability of high-purity starting materials is essential for industrial applications, necessitating robust synthetic routes that can be scaled up efficiently while maintaining quality control standards. Collaborative efforts between academia and industry are increasingly focused on optimizing synthetic methodologies to meet these demands.

From a medicinal chemistry perspective, 5-(2-Bromo-6-methoxyphenyl)-1,2-oxazol-3-amine represents an excellent example of how structural modifications can influence biological activity. The oxazole core provides a scaffold that can be readily functionalized to target specific biological pathways. Researchers are exploring its potential in treating conditions such as neurodegenerative diseases, where modulation of oxidative stress and inflammation is crucial. Preliminary studies suggest that derivatives of this compound may exhibit protective effects against neuronal damage caused by oxidative stress.

The future directions for research on 5-(2-Bromo-6-methoxyphenyl)-1,2-oxazol-3-am ine include further exploration of its pharmacological profile through preclinical studies. These studies aim to elucidate its mechanism of action and assess its safety and efficacy in animal models. Additionally, computational modeling techniques are being employed to predict how structural modifications might affect biological activity, providing insights that can guide future synthetic efforts.

In conclusion,5-(2-Bromo -6 -meth oxyphenyl) -1 , 2 -ox az ol -3 -am ine (CAS No . 1891935 -74 - ₂)is a structurally interesting compound with significant potential in pharmaceutical research . Its unique substitution pattern , combined with its reactivity , makes it a valuable scaffold for developing novel therapeutic agents . As research continues , this compound is expected to play an important role in addressing various diseases , particularly those involving inflammation and oxidative stress . The ongoing efforts in both academic and industrial settings underscore its importance as a building block for future generations of drugs . p >